Cas no 1132-19-0 (4-ethoxybenzene-1-sulfonamide)

4-ethoxybenzene-1-sulfonamide structure
4-ethoxybenzene-1-sulfonamide structure
Product Name:4-ethoxybenzene-1-sulfonamide
CAS No:1132-19-0
MF:C8H11NO3S
MW:201.242841005325
CID:222686
PubChem ID:3724005
Update Time:2025-04-19

4-ethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-Ethoxybenzenesulfonamide
    • 4-ETHOXY-BENZENESULFONAMIDE
    • Benzenesulfonamide,4-ethoxy-
    • 4-Aethoxy-benzolsulfonsaeure-amid
    • 4-ethoxy-benzenesulfonic acid amide
    • 4-Ethoxy-benzolsulfamid
    • AC1MWH3F
    • AQ-390
    • Oprea1_683049
    • Oprea1_871298
    • p-Phenetolsulfonsaeure-amid
    • SureCN4706398
    • 4-ethoxybenzene-1-sulfonamide
    • AQ-390/05461052
    • Z45415565
    • FT-0745316
    • SCHEMBL4706398
    • IRGANOX1081
    • F0433-0464
    • Q27454193
    • ILKGEOVHANZEFC-UHFFFAOYSA-N
    • AKOS000122237
    • BAA13219
    • 3W8
    • SB77989
    • A18088
    • DTXSID10395555
    • IFLab1_001901
    • 1132-19-0
    • BDBM50066135
    • HMS1417G09
    • EN300-01184
    • CHEMBL3402958
    • DB-060499
    • G22252
    • MDL: MFCD01911893
    • Inchi: 1S/C8H11NO3S/c1-2-12-7-3-5-8(6-4-7)13(9,10)11/h3-6H,2H2,1H3,(H2,9,10,11)
    • InChI Key: ILKGEOVHANZEFC-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)OCC)(N)(=O)=O

Computed Properties

  • Exact Mass: 201.04603
  • Monoisotopic Mass: 201.04596439g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 77.8Ų

Experimental Properties

  • PSA: 69.39

4-ethoxybenzene-1-sulfonamide Pricemore >>

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